Cas no 1006614-50-1 ((1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid)
(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid is a chiral cyclopropane derivative featuring a difluorophenyl substituent, which imparts unique steric and electronic properties. Its rigid cyclopropane backbone and fluorine substitution enhance metabolic stability and binding affinity, making it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting CNS disorders and enzyme inhibition. The (1R,2R) stereochemistry ensures high enantiopurity, critical for applications requiring precise chirality. Its carboxylic acid functionality allows for further derivatization, facilitating the development of prodrugs or conjugates. This compound is particularly useful in medicinal chemistry for optimizing pharmacokinetic profiles and exploring structure-activity relationships in drug discovery.
1006614-50-1 structure
Product Name:(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid
CAS No:1006614-50-1
MF:C10H8F2O2
MW:198.166130065918
MDL:MFCD22201080
CID:2600839
PubChem ID:9834218
Update Time:2025-06-09
(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-2-(3,4-difluorophenyl) cyclopropanecarboxylic acid
- (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid
- trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid
- CSLVZAGSOJLXCT-NKWVEPMBSA-N
- (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylicacid
- Cyclopropanecarboxylic acid, 2-(3,4-difluorophenyl)-, (1R,2R)-
- (1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic Acid
- trans-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid
- 2834AH
- FCH1219294
- trans-2-(3,4-Difluorophenyl)cyclopropanecarboxylicacid
- (1R,2R)-2-(3,4-Difluorophenyl)-cyclopropanecarboxylic Acid
- MFCD22201080
- DB-222547
- (1R,2R)-2-(3,4-Difluorophenyl)Cyclopropane Carboxylic Acid
- AKOS016844814
- AC9689
- DTXSID60431457
- (1R,2R)-2-(3,4-difluorophenyl)-1-cyclopropanecarboxylic acid
- CS-14545
- Z2307311644
- (1R,2R)-2-(3,4-Difluorophenyl) Cyclopropane Carboxylic Acid
- 1006614-50-1
- SCHEMBL248384
- rac-(1R,2R)-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid
- 220352-36-3
- EN300-1655713
- CS-M1813
-
- MDL: MFCD22201080
- Inchi: 1S/C10H8F2O2/c11-8-2-1-5(3-9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
- InChI Key: CSLVZAGSOJLXCT-NKWVEPMBSA-N
- SMILES: FC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)O)F
Computed Properties
- Exact Mass: 198.04923582g/mol
- Monoisotopic Mass: 198.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.8
(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-1g |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 1g |
6767.38CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-5g |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 5g |
25424.31CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-500mg |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 500mg |
3807.71CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-250mg |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 250mg |
2332.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-100mg |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 100mg |
1594.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0538-50mg |
trans-2-(3,4-Difluoro-phenyl)-cyclopropanecarboxylic acid |
1006614-50-1 | 96% | 50mg |
1221.18CNY | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T302049-500mg |
trans-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid |
1006614-50-1 | 94% | 500mg |
¥1,899.00 | 2021-05-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T902690-500mg |
trans-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid |
1006614-50-1 | 94% | 500mg |
¥1,900.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T902690-1g |
trans-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid |
1006614-50-1 | 94% | 1g |
¥2,500.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T902690-5g |
trans-2-(3,4-difluorophenyl)cyclopropane-1-carboxylic acid |
1006614-50-1 | 94% | 5g |
¥8,400.00 | 2022-09-28 |
(1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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